3-Chloro-4-[(2-nitrophenyl)methoxy]benzaldehyde

• IUPAC Name: 3-chloro-4-[(2-nitrophenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C14H10ClNO4/c15-12-7-10(8-17)5-6-14(12)20-9-11-3-1-2-4-13(11)16(18)19/h1-8H,9H2
• InChI Key: ZRLDZOGSTRUNJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)C=O)Cl)[N+](=O)[O-]
• Molecular Formula: C14H10ClNO4
• Molecular Weight: 291.68 g/mol

Description

3-Chloro-4-[(2-nitrophenyl)methoxy]benzaldehyde is an organic compound with the molecular formula C14H10ClNO4 It is a derivative of benzaldehyde, featuring a chloro and a nitrophenyl group, which contribute to its unique chemical properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-4-[(2-nitrophenyl)methoxy]benzaldehyde typically involves the reaction of 3-chloro-4-hydroxybenzaldehyde with 2-nitrobenzyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions, and ensuring the purity of the final product through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-4-[(2-nitrophenyl)methoxy]benzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The nitro group can be reduced to an amine using reducing agents such as hydrogen gas in the presence of a palladium catalyst or sodium borohydride.

Substitution: The chloro group can be substituted with other nucleophiles like amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with palladium on carbon or sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: 3-Chloro-4-[(2-nitrophenyl)methoxy]benzoic acid.

Reduction: 3-Chloro-4-[(2-aminophenyl)methoxy]benzaldehyde.

Substitution: Various substituted benzaldehyde derivatives depending on the nucleophile used.

Scientific Research Applications

3-Chloro-4-[(2-nitrophenyl)methoxy]benzaldehyde has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: The compound is investigated for its potential pharmacological properties, including antimicrobial and anticancer activities.

Material Science: It can be used in the development of novel materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 3-Chloro-4-[(2-nitrophenyl)methoxy]benzaldehyde is not fully understood. it is believed to interact with various molecular targets through its functional groups. The nitro group can undergo reduction to form reactive intermediates that may interact with cellular components, while the aldehyde group can form covalent bonds with nucleophilic sites in biomolecules .

Comparison with Similar Compounds

Similar Compounds

3-Chloro-4-methoxybenzaldehyde: Similar structure but lacks the nitrophenyl group.

4-Chloro-3-nitrobenzaldehyde: Similar structure but lacks the methoxy group.

2-Nitrobenzaldehyde: Lacks the chloro and methoxy groups.

Uniqueness

3-Chloro-4-[(2-nitrophenyl)methoxy]benzaldehyde is unique due to the presence of both chloro and nitrophenyl groups, which impart distinct chemical reactivity and potential biological activity. This combination of functional groups makes it a valuable compound for various synthetic and research applications .